2-Bromo-3-cyclopropoxy-5-ethylpyridine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxy-5-ethylpyridine
• InChI: InChI=1S/C10H12BrNO/c1-2-7-5-9(10(11)12-6-7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: HCDNUAAMGWTFKH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1)Br)OC2CC2

Description

2-Bromo-3-cyclopropoxy-5-ethylpyridine is a brominated pyridine derivative featuring a cyclopropoxy group at position 3, an ethyl substituent at position 5, and a bromine atom at position 2. The molecular formula is inferred as C₁₁H₁₃BrNO (calculated based on substituents: cyclopropoxy = C₃H₅O, ethyl = C₂H₅, pyridine = C₅H₄N, Br).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-3-cyclopropoxy-5-ethylpyridine typically involves the bromination of a pyridine derivative followed by the introduction of the cyclopropoxy and ethyl groups. One common method involves the bromination of 3-cyclopropoxy-5-ethylpyridine using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods: In an industrial setting, the production of 2-Bromo-3-cyclopropoxy-5-ethylpyridine may involve large-scale bromination processes using automated reactors to ensure precise control over reaction conditions. The use of continuous flow reactors can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-3-cyclopropoxy-5-ethylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to form more complex structures.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated derivative.

Common Reagents and Conditions:

Substitution: Nucleophiles such as sodium methoxide or potassium thiolate in polar solvents like dimethyl sulfoxide.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

Substitution: Formation of 3-cyclopropoxy-5-ethylpyridine derivatives with various functional groups.

Oxidation: Formation of pyridine N-oxides or other oxidized derivatives.

Reduction: Formation of 3-cyclopropoxy-5-ethylpyridine.

Scientific Research Applications

2-Bromo-3-cyclopropoxy-5-ethylpyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery programs targeting various diseases.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxy-5-ethylpyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary based on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Comparison with Similar Bromopyridine Derivatives

The following analysis compares 2-Bromo-3-cyclopropoxy-5-ethylpyridine with structurally related bromopyridines from the evidence, focusing on substituents, molecular properties, and applications.

Table 1: Comparative Analysis of Bromopyridine Derivatives

Compound Name	CAS RN	Molecular Formula	Molecular Weight	Substituents (Position)	Key Properties/Applications
2-Bromo-3-cyclopropoxy-5-ethylpyridine	Not available	C₁₁H₁₃BrNO*	267.14 (calc.)	Br (2), cyclopropoxy (3), ethyl (5)	Hypothesized use in sterically demanding coupling reactions; potential agrochemical precursor.
2-Bromo-3-methylpyridine	3430-17-9	C₆H₆BrN	172.02	Br (2), methyl (3)	Intermediate in pharmaceuticals; SDS compliant with HazCom 2012 .
3-Bromo-5-methoxypyridine	50720-12-2	C₆H₆BrNO	188.02	Br (3), methoxy (5)	Used in synthesis of kinase inhibitors; higher polarity due to methoxy group .
2-Amino-3-bromo-5-hydroxypyridine	Not available	C₅H₅BrN₂O	189.01	Br (3), amino (2), hydroxyl (5)	Polar, water-soluble derivative; potential in medicinal chemistry .
5-Amino-3-bromo-2-methylpyridine	914358-73-9	C₆H₇BrN₂	187.04	Br (3), methyl (2), amino (5)	Building block for heterocyclic compounds; amino group enables functionalization .

*Inferred molecular formula.

Structural and Functional Differences

• Substituent Effects: Cyclopropoxy vs. Methoxy/Methyl: The cyclopropoxy group in the target compound introduces significant steric bulk compared to methoxy () or methyl () groups. This may reduce reactivity in nucleophilic substitutions but enhance stability in biological systems. Ethyl vs.

• Reactivity :

  • Bromine at position 2 (target compound) vs. position 3 (e.g., 3-Bromo-5-methoxypyridine) alters regioselectivity in cross-coupling reactions. Position 2 bromine is more reactive in certain Pd-catalyzed reactions due to proximity to the pyridine nitrogen .